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Abstract

Hadacidin (N-formyl-N-hydroxyglycine) is the simplest known naturally occurring hydroxamic
acid, first isolated from the fungus Penicillium aurantioviolaceum.[1] Possessing notable
anticancer properties, its mechanism of action involves the inhibition of adenylosuccinate
synthetase, a crucial enzyme in the de novo purine biosynthesis pathway.[2][3] As a structural
analogue of L-aspartate, hadacidin has served as a foundational molecule for the
development of numerous analogues aimed at probing and enhancing this inhibitory activity.
This guide provides an in-depth overview of the structural elucidation of hadacidin, its
biosynthetic pathway, the analysis of its analogues, and the experimental methodologies
integral to this research.

Structural Characterization of Hadacidin

The definitive structure of hadacidin was established as N-formyl-N-hydroxyglycine through a
combination of classical chemical analysis and modern spectroscopic techniques.

Chemical Properties:
e Molecular Formula: CsHsNOa[1]

e Molar Mass: 119.076 g-mol~*[1]
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e IUPAC Name: N-Formyl-N-hydroxyglycine[1]

The key functional groups—a carboxylic acid, a formyl group, and a hydroxylamino moiety—
were identified through various chemical degradation and derivatization experiments in early
studies. Modern spectroscopic methods provide unambiguous confirmation of this structure.

Spectroscopic Methods for Structural Elucidation

The primary techniques for the structural determination of organic molecules like hadacidin
and its analogues are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and X-ray Crystallography.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
mapping the carbon-hydrogen framework of the molecule. For hadacidin, *H NMR would
reveal signals corresponding to the methylene (-CHz-), formyl (-CHO), and hydroxy! (-OH)
protons, with their chemical shifts and coupling patterns confirming their connectivity. 13C
NMR would similarly show distinct signals for the carboxyl, carbonyl (formyl), and methylene
carbons.

e Mass Spectrometry (MS): MS provides the precise molecular weight and fragmentation
patterns. High-resolution mass spectrometry (HRMS) can confirm the elemental composition
(CsHsNOa), while tandem MS (MS/MS) experiments would show characteristic
fragmentation, such as the loss of water, carbon monoxide, or the carboxyl group, further
corroborating the proposed structure.

o X-ray Crystallography: This technique provides the definitive three-dimensional atomic
arrangement of a molecule in its crystalline state.[4][5] By analyzing the diffraction pattern of
X-rays passed through a hadacidin crystal, researchers can determine precise bond
lengths, bond angles, and the overall conformation of the molecule. This method has been
used to confirm the structures of various hadacidin analogues.[6]

Biosynthesis of Hadacidin

The biosynthesis of hadacidin in Penicillium species has been shown to originate from simple
amino acid precursors. Isotopic labeling experiments have been crucial in elucidating this
pathway.
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Key findings include:
e Glycine serves as the backbone of the hadacidin molecule.[1]

o The formyl group is derived from formate, the 3-carbon of serine, or the 2-carbon of glycine.

[1]

o The hydroxylamino oxygen atom is incorporated from molecular oxygen (Oz), not from water.

[1]

The proposed biosynthetic pathway begins with the N-oxygenation of glycine to form N-
hydroxyglycine, which is subsequently N-formylated to yield hadacidin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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